3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide

• Molecular Formula: C10H10ClN5O
• Molecular Weight: 251.67 g/mol
• IUPAC Name: 3-chloro-N-(2-ethyltetrazol-5-yl)benzamide
• InChI: InChI=1S/C10H10ClN5O/c1-2-16-14-10(13-15-16)12-9(17)7-4-3-5-8(11)6-7/h3-6H,2H2,1H3,(H,12,14,17)
• InChI Key: VEPYSLIAUBCBCS-UHFFFAOYSA-N
• SMILES: CCN1N=C(N=N1)NC(=O)C2=CC(=CC=C2)Cl

Description

3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide (CETB) is a chemical compound that has gained significant attention in scientific research in recent years. It is a tetrazole derivative that has been synthesized and studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. CETB has been found to exhibit promising biological activities, making it a valuable compound for further investigation.

Mechanism of Action

The mechanism of action of 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide is not yet fully understood. However, studies have suggested that its antitumor activity may be attributed to its ability to induce apoptosis in cancer cells. 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide has also been found to inhibit the activity of certain enzymes involved in the inflammatory response, which may explain its anti-inflammatory activity.
Biochemical and Physiological Effects:
3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide has been found to exhibit various biochemical and physiological effects. Studies have shown that it can induce cell cycle arrest and apoptosis in cancer cells, inhibit the activity of certain enzymes involved in the inflammatory response, and exhibit antimicrobial activity against various bacterial strains. Additionally, 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide has been found to exhibit low toxicity in vitro and in vivo, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide for lab experiments is its high purity and yield. This allows for accurate and reproducible results in experiments. Additionally, its low toxicity makes it a safe compound for use in vitro and in vivo studies. However, one limitation of 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide is its limited solubility in water, which may require the use of organic solvents in experiments.

Future Directions

There are several future directions for research on 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide. One potential area of investigation is its potential as a therapeutic agent for cancer treatment. Further studies are needed to elucidate the mechanism of action of 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide and its effectiveness against various cancer types. Additionally, 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide's anti-inflammatory and antimicrobial activities warrant further investigation for potential applications in treating inflammatory diseases and infections. Finally, the development of more efficient synthesis methods for 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide may lead to its wider use in scientific research.

Synthesis Methods

The synthesis of 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide involves the reaction of 3-chlorobenzoyl chloride with 2-ethyl-5-aminotetrazole in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide. This synthesis method has been optimized to yield high purity and yield of 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide.

Scientific Research Applications

3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit significant antitumor activity against various cancer cell lines. 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide has also shown potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit the production of pro-inflammatory cytokines. Additionally, 3-chloro-N-(2-ethyl-2H-tetrazol-5-yl)benzamide has been investigated for its antimicrobial activity, with studies showing its effectiveness against various bacterial strains.